Cas no 912639-86-2 (5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester
• CAS No: 912639-86-2
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD28669621
• CID: 1961201
• PubChem ID: 87511076
• Update Time: 2025-09-25

5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester
• 912639-86-2
• SCHEMBL3332117
• Ethyl 2-Ethynylthiazole-5-carboxylate
• CS-0459533
• SY269612
• MFCD28669621

• MDL： MFCD28669621
• Inchi： 1S/C8H7NO2S/c1-3-7-9-5-6(12-7)8(10)11-4-2/h1,5H,4H2,2H3
• InChI Key： CRAWQMWIRZAETQ-UHFFFAOYSA-N
• SMILES： S1C(C#C)=NC=C1C(=O)OCC

Computed Properties

• Exact Mass: 181.01974964Da
• Monoisotopic Mass: 181.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų